Cas no 2228323-88-2 (1-amino-3-(5-methoxypyridin-3-yl)propan-2-ol)

• Product Name: 1-amino-3-(5-methoxypyridin-3-yl)propan-2-ol
• CAS No: 2228323-88-2
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• CID: 5804425
• PubChem ID: 165780531
• Update Time: 2025-06-12

1-amino-3-(5-methoxypyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-3-(5-methoxypyridin-3-yl)propan-2-ol
• EN300-1754802
• 2228323-88-2

• Inchi： 1S/C9H14N2O2/c1-13-9-3-7(5-11-6-9)2-8(12)4-10/h3,5-6,8,12H,2,4,10H2,1H3
• InChI Key： RJLFUTFJGTYDAR-UHFFFAOYSA-N
• SMILES： OC(CN)CC1C=NC=C(C=1)OC

Computed Properties

• Exact Mass: 182.105527694g/mol
• Monoisotopic Mass: 182.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 68.4Ų

Additional information on 1-amino-3-(5-methoxypyridin-3-yl)propan-2-ol

Introduction to 1-amino-3-(5-methoxypyridin-3-yl)propan-2-ol (CAS No. 2228323-88-2)

1-amino-3-(5-methoxypyridin-3-yl)propan-2-ol, with the CAS number 2228323-88-2, is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound has garnered significant attention due to its potential therapeutic applications, particularly in the treatment of neurological disorders and cancer. This introduction aims to provide a comprehensive overview of the chemical structure, synthesis methods, biological activities, and recent research advancements related to 1-amino-3-(5-methoxypyridin-3-yl)propan-2-ol.

Chemical Structure and Properties: The molecular formula of 1-amino-3-(5-methoxypyridin-3-yl)propan-2-ol is C₁₀H₁₄N₂O₂, and its molecular weight is approximately 194.22 g/mol. The compound features a pyridine ring with a methoxy substituent at the 5-position, an amino group at the 1-position of the propanol chain, and a hydroxyl group at the 2-position. These functional groups contribute to its unique chemical properties and biological activities. The compound is generally stable under standard laboratory conditions but may require protection from light and moisture to maintain its integrity.

Synthesis Methods: Several synthetic routes have been reported for the preparation of 1-amino-3-(5-methoxypyridin-3-yl)propan-2-ol. One common method involves the reaction of 5-methoxypyridine with an appropriate amino alcohol precursor, followed by optimization steps to enhance yield and purity. Another approach utilizes transition metal-catalyzed coupling reactions, such as palladium-catalyzed cross-coupling, to construct the desired molecular framework. These methods have been refined over time to improve efficiency and reduce environmental impact, making them suitable for large-scale production.

Biological Activities: Recent studies have highlighted the diverse biological activities of 1-amino-3-(5-methoxypyridin-3-yl)propan-2-ol. One notable area of research is its potential as a neuroprotective agent. In vitro and in vivo experiments have shown that this compound can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, it has demonstrated anti-inflammatory properties by inhibiting key inflammatory mediators like TNF-alpha and IL-6.

Cancer Research: Another promising application of 1-amino-3-(5-methoxypyridin-3-yl)propan-2-ol is in cancer therapy. Preclinical studies have indicated that this compound can selectively inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves modulation of cell cycle progression and induction of apoptosis through activation of specific signaling pathways. These findings suggest that 1-amino-3-(5-methoxypyridin-3-yl)propan-2-ol could be a valuable lead compound for developing novel anticancer drugs.

Clinical Trials: While preclinical studies have shown promising results, further clinical trials are necessary to evaluate the safety and efficacy of 1-amino-3-(5-methoxypyridin-3-y l)propan - 2 - ol strong > in human subjects . Several phase I and II clinical trials are currently underway , focusing on its use in treating neurological disorders and cancer . These trials aim to determine optimal dosing regimens , assess potential side effects , and evaluate long-term therapeutic outcomes . Preliminary data from these trials have been encouraging , but more extensive studies are needed before this compound can be approved for widespread clinical use . p > < p > < strong > Future Directions : strong > The ongoing research on < strong > 1 - amino - 3 - ( 5 - methoxypyridin - 3 - yl ) propan - 2 - ol strong > is poised to uncover new therapeutic applications and optimize its use in clinical settings . Areas of future investigation include exploring combination therapies with existing drugs , identifying biomarkers for patient stratification , and developing more efficient delivery methods . Additionally , efforts are being made to synthesize analogs with enhanced pharmacological properties , which could further expand the therapeutic potential of this class of compounds . p > < p > In conclusion , < strong > 1 - amino - 3 - ( 5 - methoxypyridin - 3 - yl ) propan - 2 - ol strong > ( CAS No . < strong > 2228323 - 88 - 2 strong > ) represents a promising candidate in the development of new treatments for neurological disorders and cancer . Its unique chemical structure , coupled with its diverse biological activities , makes it an attractive target for further research and development . As more data becomes available from ongoing clinical trials , we can anticipate significant advancements in our understanding of this compound 's therapeutic potential . p > article > response >